Cas no 391223-78-2 (5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• CAS No: 391223-78-2
• MF: C₁₅H₁₁BrN₂OS₂
• MW: 379.294639825821
• CID: 5940688
• PubChem ID: 2465527
• Update Time: 2025-05-25

5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-bromo-N-[4-(4-methylphenyl)-2-thiazolyl]-
• Z27854354
• F0161-0365
• 391223-78-2
• AKOS001102693
• 5-bromo-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• 5-bromo-N-(4-(p-tolyl)thiazol-2-yl)thiophene-2-carboxamide

• Inchi： 1S/C15H11BrN2OS2/c1-9-2-4-10(5-3-9)11-8-20-15(17-11)18-14(19)12-6-7-13(16)21-12/h2-8H,1H3,(H,17,18,19)
• InChI Key： WTBJCBNEOSZLAN-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=C(C)C=C3)=CS2)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 377.94962g/mol
• Monoisotopic Mass: 377.94962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.592±0.06 g/cm3(Predicted)
• pka: 5.49±0.70(Predicted)

Additional information on 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide

Introduction to 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 391223-78-2)

5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide, identified by its CAS number 391223-78-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features, making it a promising candidate for various therapeutic applications. The presence of multiple functional groups, including a bromo substituent, a thiophene ring, and an amide moiety, contributes to its complex chemical behavior and potential biological activity.

The molecular structure of 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide is characterized by its aromatic and heterocyclic nature. The thiophene ring, a five-membered aromatic ring containing sulfur, is flanked by a thiazole ring and an amide group. The bromo substituent at the 5-position of the thiophene ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the amide group at the 2-position of the thiophene ring introduces polarity and potential hydrogen bonding capabilities, which are crucial for biological interactions.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these compounds, those incorporating thiophene and thiazole moieties have shown remarkable promise due to their ability to interact with biological targets in diverse ways. The compound 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide is no exception and has been extensively studied for its pharmacological properties.

One of the most compelling aspects of 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide is its potential as an intermediate in the synthesis of more complex molecules. The bromo substituent allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the creation of derivatives with tailored properties. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop new drugs.

The amide group in the structure also plays a critical role in determining the compound's biological activity. Amides are known to be important pharmacophores in many drugs due to their ability to form hydrogen bonds with biological targets. In the case of 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide, the amide moiety could interact with proteins or enzymes in ways that modulate their function. This interaction could potentially lead to therapeutic effects across various disease pathways.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery. Thiophenes are known for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. The compound 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide, with its thiophene core, could be explored for CNS-related therapies. Its structural features may allow it to modulate neurotransmitter systems or interact with specific receptors involved in conditions such as depression, anxiety, or neurodegenerative diseases.

The presence of a methyl group at the 4-position of the phenyl ring adds another layer of complexity to the compound's behavior. Methyl groups are often involved in steric interactions and can influence how the molecule binds to biological targets. By studying these interactions, researchers can gain insights into how small changes in molecular structure can affect biological activity.

In addition to its potential therapeutic applications, 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide has also been investigated for its role in material science. The unique electronic properties of thiophene derivatives make them attractive candidates for organic electronics applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The bromo substituent further enhances their utility in these applications by allowing for easy modification and functionalization.

The synthesis of 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide involves multiple steps that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 5-bromo-thiophene and 4-methylphenylamine derivatives. These intermediates are then coupled using palladium-catalyzed reactions to form the desired heterocyclic structure. The final step involves forming the amide bond through condensation reactions.

The synthesis process highlights several important principles in organic chemistry: catalysis, functional group transformations, and molecular assembly. Each step is carefully designed to introduce specific functional groups while maintaining regioselectivity and stereochemical integrity. This level of precision is crucial for ensuring that the final product retains its intended biological activity.

Ongoing research continues to explore new synthetic routes and modifications to improve yields and purity levels for 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide. Advances in green chemistry principles are also being incorporated into these processes to minimize environmental impact while maintaining high efficiency.

Beyond its synthetic significance, 5-bromo-N-4-(4-methylphenyl)-1,3-thiazol-2-yli thien e - 2 - carboxamide represents an important example of how structural complexity can lead to novel biological activity. By studying its interactions with various biological targets, researchers can gain insights into drug design principles that could be applied to other compounds.

The future prospects for this compound are promising as more research uncovers its potential applications. Whether it serves as a lead compound for drug development or finds utility in material science applications remains an exciting question for researchers worldwide.